3-iodo-5-methoxy-4-[(3-methylbenzyl)oxy]benzonitrile

• IUPAC Name: 3-iodo-5-methoxy-4-[(3-methylphenyl)methoxy]benzonitrile
• InChI: InChI=1S/C16H14INO2/c1-11-4-3-5-12(6-11)10-20-16-14(17)7-13(9-18)8-15(16)19-2/h3-8H,10H2,1-2H3
• InChI Key: RQXJWEPRQRFHII-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)COC2=C(C=C(C=C2I)C#N)OC
• Molecular Formula: C16H14INO2
• Molecular Weight: 379.19 g/mol

Description

3-iodo-5-methoxy-4-[(3-methylbenzyl)oxy]benzonitrile, also known as IMB-X or 25I-NBOMe, is a synthetic psychedelic drug that belongs to the family of N-benzylphenethylamines. It is a derivative of the phenethylamine hallucinogen 2C-I and has been reported to induce intense visual and auditory hallucinations, altered states of consciousness, and euphoria. Despite its potential therapeutic applications, the use of IMB-X has been associated with severe adverse effects, including seizures, cardiovascular complications, and fatalities.

Mechanism of Action

The exact mechanism of action of 3-iodo-5-methoxy-4-[(3-methylbenzyl)oxy]benzonitrile is not fully understood, but it is believed to exert its effects by binding to serotonin receptors in the brain. Specifically, it has been shown to have high affinity for the serotonin 2A receptor, which is involved in the regulation of mood, perception, and cognition. 3-iodo-5-methoxy-4-[(3-methylbenzyl)oxy]benzonitrile may also interact with other neurotransmitter systems, such as dopamine and norepinephrine, to produce its hallucinogenic effects.
Biochemical and Physiological Effects
3-iodo-5-methoxy-4-[(3-methylbenzyl)oxy]benzonitrile has been reported to induce a range of biochemical and physiological effects, including altered states of consciousness, visual and auditory hallucinations, and changes in mood and perception. It has also been shown to increase heart rate, blood pressure, and body temperature, which can lead to cardiovascular complications and other adverse effects. 3-iodo-5-methoxy-4-[(3-methylbenzyl)oxy]benzonitrile may also affect the release and uptake of neurotransmitters, such as serotonin, dopamine, and norepinephrine, which can have significant effects on brain function and behavior.

Advantages and Limitations for Lab Experiments

3-iodo-5-methoxy-4-[(3-methylbenzyl)oxy]benzonitrile has several advantages for use in lab experiments, including its high affinity for the serotonin 2A receptor, which makes it a useful tool for studying the mechanisms of action of hallucinogenic drugs. It is also relatively easy to synthesize and can be produced in large quantities. However, the use of 3-iodo-5-methoxy-4-[(3-methylbenzyl)oxy]benzonitrile in lab experiments is limited by its potential for adverse effects, which can make it difficult to use in vivo models. Additionally, the legal status of 3-iodo-5-methoxy-4-[(3-methylbenzyl)oxy]benzonitrile may restrict its availability for research purposes.

Future Directions

There are several potential future directions for research on 3-iodo-5-methoxy-4-[(3-methylbenzyl)oxy]benzonitrile and its derivatives. One area of interest is the development of safer and more effective psychedelic drugs for therapeutic applications, such as the treatment of depression, anxiety, and addiction. Another area of research is the development of novel imaging techniques to study the effects of hallucinogenic drugs on the brain. Additionally, research on the structure-activity relationships of 3-iodo-5-methoxy-4-[(3-methylbenzyl)oxy]benzonitrile and its derivatives may lead to the development of new drugs with improved pharmacological properties.

Scientific Research Applications

3-iodo-5-methoxy-4-[(3-methylbenzyl)oxy]benzonitrile has been used in scientific research to study the structure-activity relationships of phenethylamine derivatives and their effects on the central nervous system. It has been shown to have high affinity for the serotonin 2A receptor, which is involved in the regulation of mood, perception, and cognition. 3-iodo-5-methoxy-4-[(3-methylbenzyl)oxy]benzonitrile has also been used as a tool to study the mechanisms of action of hallucinogenic drugs and their potential therapeutic applications.